Cas no 61551-50-6 (Benzenesulfonyl chloride, 4-cyclododecyl-)

Benzenesulfonyl chloride, 4-cyclododecyl- structure
61551-50-6 structure
Product Name:Benzenesulfonyl chloride, 4-cyclododecyl-
CAS No:61551-50-6
MF:C18H27ClO2S
MW:342.923783540726
CID:475171
PubChem ID:21446681
Update Time:2025-04-19

Benzenesulfonyl chloride, 4-cyclododecyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 4-cyclododecyl-
    • 4-cyclododecylbenzenesulfonyl chloride
    • SCHEMBL11677845
    • 4-Cyclododecylbenzene-1-sulfonyl chloride
    • DTXSID20614027
    • 61551-50-6
    • Inchi: 1S/C18H27ClO2S/c19-22(20,21)18-14-12-17(13-15-18)16-10-8-6-4-2-1-3-5-7-9-11-16/h12-16H,1-11H2
    • InChI Key: LXWGXAGXFIFDAB-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(=CC=1)C1CCCCCCCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 342.14221
  • Monoisotopic Mass: 342.1420290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.